Cas no 1210691-01-2 (2,2-Dibromo-4,4,4-trifluorobutanoic Acid)

• Product Name: 2,2-Dibromo-4,4,4-trifluorobutanoic Acid
• CAS No: 1210691-01-2
• MF: C₄H₃Br₂F₃O₂
• MW: 299.868630647659
• CID: 4563070
• Update Time: 2023-11-22

2,2-Dibromo-4,4,4-trifluorobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dibromo-4,4,4-trifluorobutyric acid
• Butanoic acid, 2,2-dibromo-4,4,4-trifluoro-
• 2,2-Dibromo-4,4,4-trifluorobutanoic Acid

• Inchi： 1S/C4H3Br2F3O2/c5-3(6,2(10)11)1-4(7,8)9/h1H2,(H,10,11)
• InChI Key： QLUGHWWFGTWAGP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)(Br)CC(F)(F)F

Computed Properties

• Exact Mass: 299.843
• Monoisotopic Mass: 297.845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2